Cas no 877633-23-3 (N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-2-(1H-indol-3-yl)ethylethanediamide)

• Product Name: N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-2-(1H-indol-3-yl)ethylethanediamide
• CAS No: 877633-23-3
• MF: C₂₈H₃₀FN₅O₃
• MW: 503.56790971756
• CID: 6477155
• Update Time: 2025-10-28

N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-2-(1H-indol-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-2-(1H-indol-3-yl)ethylethanediamide
• N'-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-N-[2-(1H-indol-3-yl)ethyl]oxamide

• Inchi： 1S/C28H30FN5O3/c29-22-7-2-4-9-24(22)33-13-15-34(16-14-33)25(26-10-5-17-37-26)19-32-28(36)27(35)30-12-11-20-18-31-23-8-3-1-6-21(20)23/h1-10,17-18,25,31H,11-16,19H2,(H,30,35)(H,32,36)
• InChI Key： FIZURMAINAWCJS-UHFFFAOYSA-N
• SMILES： C(NCCC1C2=C(NC=1)C=CC=C2)(=O)C(NCC(N1CCN(C2=CC=CC=C2F)CC1)C1=CC=CO1)=O

Additional information on N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-2-(1H-indol-3-yl)ethylethanediamide

Comprehensive Analysis of N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-2-(1H-indol-3-yl)ethylethanediamide (CAS 877633-23-3): Structure, Applications, and Research Insights

The compound N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-2-(1H-indol-3-yl)ethylethanediamide, identified by its CAS number 877633-23-3, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This molecule integrates a 2-fluorophenylpiperazine moiety, a furan-2-yl group, and an indole-3-ethyl subunit, linked through an ethanediamide bridge. Such a configuration suggests versatile interactions with biological targets, particularly in neurotransmitter modulation and enzyme inhibition studies.

Recent advancements in drug discovery have heightened interest in multi-target ligands, where compounds like CAS 877633-23-3 excel due to their hybrid pharmacophores. Researchers are exploring its affinity for 5-HT receptors and dopamine D2-like receptors, given the presence of the piperazine and indole motifs. These features align with current trends in neuropharmacology, where polypharmacology strategies aim to address complex disorders like depression and Parkinson’s disease.

The structural complexity of N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-2-(1H-indol-3-yl)ethylethanediamide also invites scrutiny in computational chemistry. Molecular docking simulations predict strong binding to G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug design. This aligns with frequent search queries such as "GPCR-targeted therapeutics" and "machine learning in medicinal chemistry," underscoring the compound’s relevance to cutting-edge methodologies.

From a synthetic perspective, the furan and indole rings in CAS 877633-23-3 offer opportunities for structure-activity relationship (SAR) studies. Chemists are investigating modifications to enhance bioavailability or selectivity, responding to industry demands for orally active small molecules. Such efforts resonate with popular search terms like "improving drug permeability" and "scaffold hopping in lead optimization."

Beyond therapeutics, this compound’s fluorescence properties—attributed to the indole core—are being evaluated for bioimaging applications. This dual utility as a probe and pharmacological agent addresses growing interest in theranostics, a field frequently searched alongside "molecular imaging tools."

In conclusion, CAS 877633-23-3 exemplifies the convergence of medicinal chemistry and biotechnology. Its multifaceted design caters to pressing needs in neuroscience, drug development, and diagnostic innovation, making it a compelling subject for both academic and industrial research.